Cas no 1189984-41-5 (1-(3’-Chlorosulfonyl-4’-methoxyphenyl)-1-propanone-methyl-d3)

• Product Name: 1-(3’-Chlorosulfonyl-4’-methoxyphenyl)-1-propanone-methyl-d3
• CAS No: 1189984-41-5
• MF: C₁₀H₁₁ClO₄S
• MW: 262.709941148758
• CID: 4554962
• Update Time: 2025-08-05

1-(3’-Chlorosulfonyl-4’-methoxyphenyl)-1-propanone-methyl-d3 Chemical and Physical Properties

Names and Identifiers

• 1-(3’-Chlorosulfonyl-4’-methoxyphenyl)-1-propanone-methyl-d3
• 1-(3'-CHLOROSULFONYL-4'-METHOXYPHENYL)-1-PROPANONE-METHYL-D3
• 2-Methoxy-5-(1-oxopropyl)benzenesulfonyl-d3 Chloride
• 2-methoxy-5-(3,3,3-trideuteriopropanoyl)benzenesulfonyl chloride

• Inchi： 1S/C10H11ClO4S/c1-3-8(12)7-4-5-9(15-2)10(6-7)16(11,13)14/h4-6H,3H2,1-2H3
• InChI Key： XVZBXDNOPBGYTH-UHFFFAOYSA-N
• SMILES： c1c(C(=O)CC)ccc(OC)c1S(=O)(=O)Cl

Computed Properties

• Exact Mass: 265.025
• Monoisotopic Mass: 265.025
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8A^2

Additional information on 1-(3’-Chlorosulfonyl-4’-methoxyphenyl)-1-propanone-methyl-d3

Introduction to 1-(3’-Chlorosulfonyl-4’-methoxyphenyl)-1-propanone-methyl-d3 (CAS No: 1189984-41-5)

1-(3’-Chlorosulfonyl-4’-methoxyphenyl)-1-propanone-methyl-d3 is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This deuterated derivative, characterized by its unique structural and functional properties, plays a pivotal role in modern synthetic chemistry and drug discovery processes. The compound’s molecular structure, featuring a chlorosulfonyl group and a methoxyphenyl moiety, endows it with distinct reactivity and utility in various chemical transformations.

The CAS No: 1189984-41-5 is a unique identifier that distinguishes this compound within the vast chemical database. Its systematic naming reflects its chemical composition, highlighting the presence of a propanone-methyl-d3 moiety, which indicates the incorporation of deuterium atoms for stability and specificity in analytical applications. This deuterated version is particularly valuable in nuclear magnetic resonance (NMR) spectroscopy, where it serves as an internal standard or reference compound to enhance the precision of molecular structure elucidation.

In recent years, the demand for high-purity reference standards has surged due to advancements in analytical techniques and the increasing complexity of pharmaceutical formulations. 1-(3’-Chlorosulfonyl-4’-methoxyphenyl)-1-propanone-methyl-d3 meets these requirements by offering exceptional chemical stability and isotopic purity. Such properties are essential for researchers who rely on accurate and reproducible data in their studies, particularly in the context of metabolite identification and drug metabolism studies.

The chlorosulfonyl group in this compound is a key functional element that influences its reactivity. This moiety is known to participate in various organic transformations, including sulfonylation reactions, which are critical in the synthesis of biologically active molecules. The presence of a methoxyphenyl ring further enhances its versatility, as aromatic rings with methoxy substituents are common motifs in many pharmacophores. These structural features make 1-(3’-Chlorosulfonyl-4’-methoxyphenyl)-1-propanone-methyl-d3 a valuable intermediate in the construction of more complex molecules.

Current research in medicinal chemistry increasingly emphasizes the importance of isotopically labeled compounds for mechanistic studies and pharmacokinetic profiling. The deuterated version (methyl-d3) of this compound provides researchers with a tool to differentiate between naturally occurring isotopes and synthetic modifications, thereby facilitating detailed structural analysis. This is particularly relevant in the development of novel therapeutics, where understanding the metabolic pathways and interactions at a molecular level is paramount.

The synthesis of 1-(3’-Chlorosulfonyl-4’-methoxyphenyl)-1-propanone-methyl-d3 involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or transition-metal-mediated transformations, are often employed to achieve high yields and purity. These techniques align with contemporary trends in synthetic organic chemistry, where efficiency and sustainability are prioritized alongside product quality.

In academic settings, this compound has been utilized in teaching laboratories to demonstrate advanced concepts in organic synthesis and spectroscopy. Its complex structure serves as an excellent case study for students learning about functional group transformations and isotopic labeling techniques. Additionally, its application in research projects has contributed to the broader understanding of molecular interactions and drug design principles.

The pharmaceutical industry has also recognized the utility of 1-(3’-Chlorosulfonyl-4’-methoxyphenyl)-1-propanone-methyl-d3 as a building block for drug candidates. Its structural motifs are often replicated or modified to explore new therapeutic avenues. For instance, derivatives of this compound have been investigated for their potential biological activity, including anti-inflammatory or anticancer properties. Such explorations underscore its significance as a precursor in drug discovery pipelines.

From an analytical perspective, the use of deuterated compounds like this one enhances the sensitivity and specificity of mass spectrometry (MS) and NMR techniques. The additional mass from deuterium atoms helps resolve overlapping peaks in complex mixtures, enabling more accurate quantification and characterization. This capability is especially valuable when studying biological samples rich in endogenous compounds or when analyzing metabolites produced during drug therapy.

The regulatory landscape also favors the use of high-purity reference standards such as 1-(3’-Chlorosulfonyl-4’-methoxyphenyl)-1-propanone-methyl-d3 to ensure compliance with quality control standards. Regulatory agencies require rigorous documentation of chemical purity for all compounds used in pharmaceutical applications. The isotopic labeling provides an additional layer of validation, reinforcing confidence in experimental results submitted for regulatory submissions.

Future directions in research may involve exploring novel synthetic routes to improve access to this compound or expanding its applications into other areas such as materials science or agrochemicals. The adaptability of its structural framework suggests that modifications could yield derivatives with tailored properties for diverse industrial uses.